Cas no 1235119-69-3 (N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide)

• Product Name: N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide
• CAS No: 1235119-69-3
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 5851012
• PubChem ID: 49688176
• Update Time: 2025-10-29

N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-methylsulfonylpiperidin-4-yl)methyl]furan-2-carboxamide
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide
• F5033-2789
• 1235119-69-3
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)furan-2-carboxamide
• AKOS024491973
• VU0631190-1

• Inchi： 1S/C12H18N2O4S/c1-19(16,17)14-6-4-10(5-7-14)9-13-12(15)11-3-2-8-18-11/h2-3,8,10H,4-7,9H2,1H3,(H,13,15)
• InChI Key： YJRKXNGOCOOFCQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1CCN(S(C)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 286.099
• Monoisotopic Mass: 286.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88A^2

Additional information on N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide

Recent Advances in the Study of N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide (CAS: 1235119-69-3)

N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide (CAS: 1235119-69-3) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The structural backbone of N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide includes a furan-2-carboxamide moiety linked to a methanesulfonylpiperidine group. This combination imparts distinct physicochemical properties, such as improved solubility and bioavailability, which are critical for drug development. Researchers have employed advanced computational and experimental techniques to explore its binding affinity and selectivity towards target proteins, revealing insights into its potential as a lead compound for further optimization.

Recent preclinical studies have demonstrated that N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide exhibits notable activity in modulating key signaling pathways involved in inflammation and oncology. For instance, in vitro assays have shown its ability to inhibit specific kinases implicated in cancer progression, suggesting its utility as a targeted therapeutic agent. Additionally, its anti-inflammatory properties have been investigated in animal models, where it has shown efficacy in reducing cytokine production and ameliorating inflammatory responses.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including metabolic stability and tissue penetration. These attributes are essential for its transition from bench to bedside. Researchers have also explored its synthetic routes and scalability, ensuring that it can be produced efficiently for large-scale studies and potential clinical trials. The compound's safety profile has been preliminarily assessed, with no significant adverse effects reported in initial toxicity studies.

In conclusion, N-[(1-methanesulfonylpiperidin-4-yl)methyl]furan-2-carboxamide (CAS: 1235119-69-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling subject for ongoing research. Future studies should focus on advancing its therapeutic applications, optimizing its efficacy, and evaluating its potential in clinical settings. This compound exemplifies the innovative strides being made in chemical biology and drug discovery, offering new avenues for addressing unmet medical needs.